1-(cyclopropylmethyl)-1H-pyrazol-4-amine
Overview
Description
Pyrazoles are a class of organic compounds characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms . The compound “1-(cyclopropylmethyl)-1H-pyrazol-4-amine” would be characterized by a pyrazole ring attached to a cyclopropylmethyl group.
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, pyrazoles can be synthesized through various methods, including reactions involving alkyl halides and Grignard reagents .Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by a pyrazole ring attached to a cyclopropylmethyl group .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including N-alkylation, N-acylation, sulfonation, and halogenation . Specific reactions for “this compound” are not available.Scientific Research Applications
Synthesis and Chemical Properties
- Novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminal libraries have been synthesized using a one-pot, three-component, solvent-free method. This method is highly efficient, environmentally friendly, and suitable for large-scale synthesis, showing promise for drug discovery applications (Yu et al., 2013).
- A study on the synthesis, characterization, and crystal study of pyrazole derivatives, including 1H-pyrazol-4-amine, revealed their potential in antitumor, antifungal, and antibacterial pharmacophore sites (Titi et al., 2020).
- Rh(III)-catalyzed intermolecular C-H amination of 1-aryl-1H-pyrazol-5(4H)-ones, including 1H-pyrazol-4-amine, demonstrates a broad scope of aminating reagents and is a significant advancement in aromatic C-H amination (Wu et al., 2014).
Combinatorial Chemistry and Drug Discovery
- Research on the "on-water" one-pot synthesis of novel 1H-furo[2,3-c]pyrazole-4-amine derivatives highlights an environmentally benign protocol that may have implications in drug discovery due to its high yield and purity of products (Noruzian et al., 2019).
- A study involving the chemodivergent, multicomponent domino reactions in aqueous media to synthesize 4H-pyrano[2,3-c]pyrazol-6-amines, utilized a similar pyrazole structure, demonstrating the potential for creating complex molecules in drug discovery (Prasanna et al., 2013).
Biological Activities and Pharmacology
- Synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives and their evaluation as antimicrobial agents show significant biological activities, suggesting potential applications in therapeutic agents (Raju et al., 2010).
- The synthesis and biological evaluation of the 1-arylpyrazole class of σ(1) receptor antagonists, including 1H-pyrazol-3-amine derivatives, highlight their potential in treating neurogenic pain and neuropathic pain, indicating therapeutic applications (Díaz et al., 2012).
Environmental and Green Chemistry Applications
- The exploratory process development and kilogram-scale synthesis of a novel oxazolidinone antibacterial candidate involving 1H-pyrazol-4-amine derivatives showcase an environmentally benign and cost-effective route, indicating the compound's relevance in sustainable chemistry (Yang et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
1-(cyclopropylmethyl)pyrazol-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c8-7-3-9-10(5-7)4-6-1-2-6/h3,5-6H,1-2,4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHSVYNAOIXCBLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=C(C=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1156169-29-7 | |
Record name | 1-(cyclopropylmethyl)-1H-pyrazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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